Cas no 1524228-87-2 (1-[3-Amino-4-(2-methylpropyl)piperidin-1-yl]ethanone)

• Product Name: 1-[3-Amino-4-(2-methylpropyl)piperidin-1-yl]ethanone
• CAS No: 1524228-87-2
• MF: C₁₁H₂₂N₂O
• MW: 198.305182933807
• CID: 5252014
• Update Time: 2025-06-08

1-[3-Amino-4-(2-methylpropyl)piperidin-1-yl]ethanone Chemical and Physical Properties

Names and Identifiers

• 1-[3-Amino-4-(2-methylpropyl)piperidin-1-yl]ethanone

• Inchi： 1S/C11H22N2O/c1-8(2)6-10-4-5-13(9(3)14)7-11(10)12/h8,10-11H,4-7,12H2,1-3H3
• InChI Key： SFSFJXPCOMMNDD-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCC(CC(C)C)C(N)C1)C

Additional information on 1-[3-Amino-4-(2-methylpropyl)piperidin-1-yl]ethanone

1-[3-Amino-4-(2-methylpropyl)piperidin-1-yl]ethanone (CAS No. 1524228-87-2): A Comprehensive Overview

1-[3-Amino-4-(2-methylpropyl)piperidin-1-yl]ethanone (CAS No. 1524228-87-2) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, also known as Aminopiperidine acetamide, is characterized by its unique structural features and potential therapeutic applications. The compound consists of a piperidine ring substituted with an amino group and an isobutyl group, linked to an acetamide moiety. These structural elements contribute to its diverse biological activities and make it a promising candidate for various drug development initiatives.

The piperidine ring is a common structural motif in many bioactive compounds, including several clinically approved drugs. The presence of the amino group and the isobutyl substituent in the piperidine ring imparts specific physicochemical properties to the molecule, such as enhanced lipophilicity and improved solubility. These properties are crucial for optimizing the compound's pharmacokinetic profile, which is essential for its efficacy and safety in therapeutic applications.

Recent studies have explored the potential of 1-[3-Amino-4-(2-methylpropyl)piperidin-1-yl]ethanone in various biological systems. One notable area of research is its activity as a modulator of neurotransmitter receptors, particularly in the central nervous system (CNS). Preclinical studies have shown that this compound exhibits selective binding to specific receptor subtypes, which could be leveraged for the treatment of neurological disorders such as anxiety, depression, and neurodegenerative diseases.

In addition to its potential as a CNS modulator, 1-[3-Amino-4-(2-methylpropyl)piperidin-1-yl]ethanone has also been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that the compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). This anti-inflammatory activity suggests that the compound may have therapeutic potential in inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

The pharmacological profile of 1-[3-Amino-4-(2-methylpropyl)piperidin-1-yl]ethanone has been further characterized through in vivo studies. Animal models have shown that the compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are important factors for its development as an oral medication. Additionally, preliminary toxicology studies have indicated that the compound has a wide therapeutic window and low toxicity, making it a promising candidate for further clinical evaluation.

From a synthetic chemistry perspective, 1-[3-Amino-4-(2-methylpropyl)piperidin-1-yl]ethanone can be synthesized through a series of well-established chemical reactions. The synthesis typically involves the formation of the piperidine ring followed by functionalization with the amino and isobutyl groups. The final step involves the coupling of the piperidine derivative with acetyl chloride to form the acetamide moiety. The synthetic route is scalable and can be adapted for large-scale production, which is essential for drug development.

The potential applications of 1-[3-Amino-4-(2-methylpropyl)piperidin-1-yl]ethanone extend beyond its direct therapeutic uses. The compound can also serve as a valuable tool in basic research to study receptor function and signaling pathways. Its selective binding properties make it an excellent probe for investigating the role of specific receptors in various physiological processes.

In conclusion, 1-[3-Amino-4-(2-methylpropyl)piperidin-1-yl]ethanone (CAS No. 1524228-87-2) is a multifaceted compound with significant potential in both research and therapeutic applications. Its unique structural features and biological activities make it a promising candidate for further investigation and development in the fields of medicinal chemistry and pharmaceutical sciences.